Cas no 436087-33-1 (2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid)
2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid
- 3-Quinolinecarboxylic acid, 1,2-dihydro-6,8-dimethyl-2-oxo-
-
- Inchi: 1S/C12H11NO3/c1-6-3-7(2)10-8(4-6)5-9(12(15)16)11(14)13-10/h3-5H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: ZVMVLTNMTITPBQ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C)C=C2C)C=C(C(O)=O)C1=O
2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645893-50mg |
2-Hydroxy-6,8-dimethylquinoline-3-carboxylic acid |
436087-33-1 | 98% | 50mg |
¥1932.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645893-100mg |
2-Hydroxy-6,8-dimethylquinoline-3-carboxylic acid |
436087-33-1 | 98% | 100mg |
¥2049.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645893-250mg |
2-Hydroxy-6,8-dimethylquinoline-3-carboxylic acid |
436087-33-1 | 98% | 250mg |
¥3570.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645893-1g |
2-Hydroxy-6,8-dimethylquinoline-3-carboxylic acid |
436087-33-1 | 98% | 1g |
¥7398.00 | 2024-05-13 | |
| Enamine | EN300-380111-1.0g |
2-HYDROXY-6,8-DIMETHYL-QUINOLINE-3-CARBOXYLIC ACID |
436087-33-1 | 1.0g |
$821.0 | 2023-03-02 | ||
| Enamine | EN300-380111-2.5g |
2-HYDROXY-6,8-DIMETHYL-QUINOLINE-3-CARBOXYLIC ACID |
436087-33-1 | 2.5g |
$1701.0 | 2023-03-02 | ||
| Enamine | EN300-380111-5.0g |
2-HYDROXY-6,8-DIMETHYL-QUINOLINE-3-CARBOXYLIC ACID |
436087-33-1 | 5.0g |
$2154.0 | 2023-03-02 | ||
| Enamine | EN300-380111-10.0g |
2-HYDROXY-6,8-DIMETHYL-QUINOLINE-3-CARBOXYLIC ACID |
436087-33-1 | 10.0g |
$2708.0 | 2023-03-02 |
2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid
Comprehensive Overview of 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid (CAS No. 436087-33-1)
2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid (CAS No. 436087-33-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of heterocyclic carboxylic acids, which are pivotal in drug discovery and material science. Its molecular framework combines a quinoline core with hydroxy and carboxylic acid functional groups, making it a versatile intermediate for synthesizing bioactive molecules.
Recent trends in scientific literature highlight the growing interest in quinoline-based compounds like 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid for their role in developing antimicrobial agents and anti-inflammatory drugs. Researchers are particularly intrigued by its potential to modulate enzyme activity, a hot topic in precision medicine. For instance, studies suggest that derivatives of this compound may inhibit key pathways involved in chronic diseases, aligning with the current focus on targeted therapies and personalized healthcare.
From a synthetic chemistry perspective, the methyl groups at positions 6 and 8 of the quinoline ring enhance the compound's stability and lipophilicity, critical factors in drug bioavailability. This attribute has led to its exploration in prodrug design, a trending area in pharmaceutical formulation. Additionally, its carboxylic acid moiety allows for facile derivatization, enabling the creation of bioconjugates for diagnostic or therapeutic purposes—a technique widely discussed in nanomedicine forums.
Environmental and green chemistry applications are another emerging niche for CAS No. 436087-33-1. As industries seek sustainable alternatives to traditional catalysts, this compound's ability to act as a ligand in metal-organic frameworks (MOFs) has sparked interest. MOFs are currently a highly searched topic due to their potential in carbon capture and hydrogen storage, tying into global conversations about clean energy solutions.
Analytical chemists frequently inquire about the spectroscopic characterization of 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid, particularly its NMR and mass spectrometry profiles. These data are crucial for quality control in API manufacturing, a sector experiencing rapid growth with the rise of generic pharmaceuticals. The compound's distinct UV-Vis absorption maxima also make it relevant for sensor development, another trending field in IoT-enabled diagnostics.
In material science, the π-conjugated system of this quinoline derivative has implications for organic electronics. With the surge in demand for flexible displays and OLED technologies, researchers are investigating its derivatives as potential electron-transport materials. This aligns with frequent search queries about next-generation semiconductors and wearable technology components.
Regulatory aspects of CAS No. 436087-33-1 are often discussed in REACH compliance forums, especially regarding its ecotoxicological profile. While not classified as hazardous under current guidelines, its biodegradation pathways remain an active research area—a reflection of the broader green chemistry movement. This compound's logP value and aqueous solubility data are also frequently searched parameters for environmental risk assessments.
The commercial availability of 2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid through specialty chemical suppliers has expanded in recent years, driven by its utility in high-throughput screening libraries. Procurement discussions often center around batch-to-batch consistency and chromatographic purity, key concerns for contract research organizations (CROs) engaged in drug discovery pipelines.
Future research directions may explore this compound's role in metal-ion chelation therapies, particularly for neurodegenerative disorders—a subject generating substantial online engagement. Its structural similarity to known enzyme cofactors also positions it as a candidate for biocatalyst engineering, an area gaining traction in industrial biotechnology circles. As the scientific community continues to unravel the potential of CAS No. 436087-33-1, its relevance across multiple disciplines appears poised for growth.
436087-33-1 (2-Hydroxy-6,8-dimethyl-quinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)